Cas no 476668-68-5 ((2Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile)

• Product Name: (2Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile
• CAS No: 476668-68-5
• MF: C₂₀H₁₆N₂OS
• MW: 332.418843269348
• CID: 5878214
• PubChem ID: 7121272
• Update Time: 2025-06-10

(2Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-(4-methoxyphenyl)thiazol-2-yl)-3-(m-tolyl)acrylonitrile
• 2-Thiazoleacetonitrile, 4-(4-methoxyphenyl)-α-[(3-methylphenyl)methylene]-
• F0760-0023
• (2Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile
• AKOS024598940
• (Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile
• 476668-68-5

• Inchi： 1S/C20H16N2OS/c1-14-4-3-5-15(10-14)11-17(12-21)20-22-19(13-24-20)16-6-8-18(23-2)9-7-16/h3-11,13H,1-2H3/b17-11-
• InChI Key： WHAIOYWYBISPJC-BOPFTXTBSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(OC)C=C2)=CS1)=C/C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 332.09833431g/mol
• Monoisotopic Mass: 332.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 527.5±60.0 °C(Predicted)
• pka: 0.15±0.10(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile

Recent Advances in the Study of (2Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile (CAS: 476668-68-5)

The compound (2Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile (CAS: 476668-68-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This thiazole-based derivative has been the subject of several studies aimed at elucidating its mechanism of action, therapeutic potential, and synthetic pathways. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of (2Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high enantiomeric purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for further pharmacological evaluation.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against several kinase targets, including EGFR and VEGFR2, which are implicated in cancer progression. In vitro studies demonstrated IC50 values in the low nanomolar range, suggesting high specificity and efficacy. Additionally, molecular docking simulations have provided insights into the binding interactions between the compound and its target proteins, highlighting the critical role of the methoxyphenyl and thiazole moieties in stabilizing these interactions.

In vivo studies using murine models have further validated the therapeutic potential of (2Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile. A 2024 study published in Cancer Research reported significant tumor growth inhibition in xenograft models of non-small cell lung cancer (NSCLC), with minimal off-target effects. The compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, underscores its potential as a lead candidate for further clinical development.

Despite these promising results, challenges remain in optimizing the compound's safety profile and overcoming potential resistance mechanisms. Recent research has explored combination therapies, where (2Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile is co-administered with other targeted agents to enhance efficacy and reduce the likelihood of resistance. Preliminary data from these studies are encouraging, though further validation is required.

In conclusion, (2Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile (CAS: 476668-68-5) represents a promising scaffold for the development of novel kinase inhibitors. Recent advancements in its synthesis, pharmacological characterization, and therapeutic application highlight its potential in addressing unmet medical needs, particularly in oncology. Ongoing research efforts are expected to further elucidate its full therapeutic potential and pave the way for clinical translation.